Cas no 403836-20-4 (ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate)

• Product Name: ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate
• CAS No: 403836-20-4
• MF: C₁₄H₁₆N₂O₃S₂
• MW: 324.418440818787
• CID: 6447525
• Update Time: 2025-06-12

ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate
• ethyl 3-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)propanoate
• Propanoic acid, 3-[[2-(2-benzothiazolylamino)-2-oxoethyl]thio]-, ethyl ester

• Inchi： 1S/C14H16N2O3S2/c1-2-19-13(18)7-8-20-9-12(17)16-14-15-10-5-3-4-6-11(10)21-14/h3-6H,2,7-9H2,1H3,(H,15,16,17)
• InChI Key： IXZRFOCVXZWQNT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCSCC(NC1=NC2=CC=CC=C2S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate

Comprehensive Overview of Ethyl 3-({(1,3-Benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate (CAS No. 403836-20-4)

Ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate (CAS No. 403836-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, incorporating a benzothiazole moiety, is often explored for its bioactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, physicochemical properties, and applications in drug discovery, making it a subject of growing interest.

The compound's molecular structure combines a 1,3-benzothiazol-2-yl group with a carbamoylmethylsulfanyl linker, offering a balance of lipophilicity and hydrogen-bonding capacity. Such characteristics are critical in designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of derivatives like ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate, as they serve as valuable building blocks for virtual screening and lead optimization.

From a synthetic perspective, this compound is typically prepared via nucleophilic substitution reactions or esterification protocols. Its CAS No. 403836-20-4 is a key identifier in chemical databases, ensuring accurate retrieval for regulatory or research purposes. Users often inquire about its solubility (e.g., in DMSO or ethanol), stability under various pH conditions, and compatibility with common reagents, reflecting its practical utility in laboratories.

In the context of green chemistry, ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate has been studied for its potential role in sustainable synthesis. With increasing demand for eco-friendly solvents and catalytic processes, researchers are investigating its derivatives as intermediates for biodegradable materials or low-toxicity agrochemicals. This aligns with global initiatives to reduce environmental impact while maintaining chemical efficacy.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control during large-scale production. FAQs often revolve around its purity standards, storage recommendations (e.g., inert atmosphere, low temperature), and handling precautions, underscoring its relevance in industrial settings.

Looking ahead, ethyl 3-({(1,3-benzothiazol-2-yl)carbamoylmethyl}sulfanyl)propanoate continues to inspire innovation in medicinal chemistry and material science. Its integration into high-throughput screening libraries and combinatorial chemistry platforms exemplifies its adaptability. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing challenges like antimicrobial resistance and crop protection, meeting both scientific and societal needs.